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Compound of Interest

Compound Name: Dodicin

Cat. No.: B1208513

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Dodicin.

FAQs and Troubleshooting Guide
General Properties and Mechanism of Action

Q1: What is Dodicin and what is its antimicrobial spectrum?

Dodicin, also known as Dodecylbis(aminoethyl)glycine, is an amphoteric surfactant with broad-
spectrum antimicrobial activity, including bactericidal and fungicidal properties. It is effective
against a range of Gram-positive and Gram-negative bacteria, as well as fungi.

Q2: What is the primary mechanism of action for Dodicin's antimicrobial activity?

As a surfactant, Dodicin's primary mechanism of action involves the disruption of microbial cell
membranes. The molecule has both a hydrophobic (water-hating) tail and a hydrophilic (water-
loving) head. The hydrophobic tail interacts with the lipid bilayer of the cell membrane, leading
to a loss of membrane integrity, leakage of cellular contents, and ultimately, cell death.
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Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208513#factors-affecting-the-antimicrobial-efficacy-
of-dodicin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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